Cas no 51805-07-3 (Propanenitrile, 3-[(2-cyanoethyl)ethylphosphinyl]-2-methyl-)

• Product name: Propanenitrile, 3-[(2-cyanoethyl)ethylphosphinyl]-2-methyl-
• CAS No: 51805-07-3
• MF: C₉H₁₅N₂OP
• MW: 198.201962709427
• CID: 361337
• PubChem ID: 13743863

Propanenitrile, 3-[(2-cyanoethyl)ethylphosphinyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3-[(2-cyanoethyl)ethylphosphinyl]-2-methyl-
• 3-[2-cyanoethyl(ethyl)phosphoryl]-2-methylpropanenitrile
• 51805-07-3
• 3-[(2-Cyanoethyl)(ethyl)phosphoryl]-2-methylpropanenitrile
• DTXSID90548249

• Inchi： InChI=1S/C9H15N2OP/c1-3-13(12,6-4-5-10)8-9(2)7-11/h9H,3-4,6,8H2,1-2H3
• InChI Key： CDNVGKZOIZHOBU-UHFFFAOYSA-N
• SMILES： N#CCCP(CC(C#N)C)(=O)CC

Computed Properties

• Exact Mass: 198.09235
• Monoisotopic Mass: 198.09220010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.65